Cas no 2460749-08-8 (3-phenylcyclobut-2-en-1-amine hydrochloride)

• Product Name: 3-phenylcyclobut-2-en-1-amine hydrochloride
• CAS No: 2460749-08-8
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD32702990
• CID: 5670294
• PubChem ID: 155820647
• Update Time: 2025-05-26

3-phenylcyclobut-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenylcyclobut-2-en-1-amine hydrochloride
• 3-Phenylcyclobut-2-en-1-amine;hydrochloride
• EN300-26982822
• 2460749-08-8

• MDL： MFCD32702990
• Inchi： 1S/C10H11N.ClH/c11-10-6-9(7-10)8-4-2-1-3-5-8;/h1-6,10H,7,11H2;1H
• InChI Key： MKIHHVYWEZPBKP-UHFFFAOYSA-N
• SMILES： Cl.NC1C=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-phenylcyclobut-2-en-1-amine hydrochloride

3-Phenylcyclobut-2-en-1-amine Hydrochloride (CAS No. 2460749-08-8): An Overview

3-Phenylcyclobut-2-en-1-amine hydrochloride (CAS No. 2460749-08-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-phenylcyclobutenamine hydrochloride, is a derivative of cyclobutene and phenyl groups, with a unique chemical structure that offers potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, pharmacological activities, and recent research developments.

The chemical formula of 3-phenylcyclobut-2-en-1-amine hydrochloride is C₁₀H₁₁N·HCl, and it has a molecular weight of approximately 186.65 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and methanol. Its structural characteristics include a cyclobutene ring fused to a phenyl group, with an amine functional group attached to the cyclobutene ring. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and pharmaceutical applications.

The synthesis of 3-phenylcyclobut-2-en-1-amine hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-bromocyclobutene with aniline in the presence of a suitable catalyst, followed by treatment with hydrochloric acid to form the hydrochloride salt. Another method involves the cyclization of an appropriate precursor molecule, such as a substituted acetylene or diene, under specific reaction conditions. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research purposes.

In terms of pharmacological activities, 3-phenylcyclobut-2-en-1-amine hydrochloride has shown promising potential in various biological assays. Studies have demonstrated that it exhibits significant activity as a serotonin receptor agonist, particularly at the 5-HT_2A receptor subtype. This property makes it an interesting candidate for the development of novel psychoactive drugs and therapeutic agents for conditions such as depression, anxiety, and schizophrenia. Additionally, preliminary research suggests that the compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 3-phenylcyclobut-2-en-1-amine hydrochloride. These studies have identified key structural features that contribute to its pharmacological properties, such as the orientation of the phenyl group relative to the cyclobutene ring and the position of the amine functional group. This information is crucial for optimizing the compound's potency and selectivity in future drug design efforts.

Clinical trials involving 3-phenylcyclobut-2-en-1-amine hydrochloride are still in their early stages, but preliminary results are encouraging. Phase I trials have shown that the compound is well-tolerated at low doses and exhibits favorable pharmacokinetic properties. Further studies are needed to evaluate its safety and efficacy in larger patient populations. Researchers are also exploring potential drug-drug interactions and long-term effects to ensure its safe use in clinical settings.

Beyond its therapeutic applications, 3-phenylcyclobut-2-en-1-amine hydrochloride has been used as a tool compound in basic research to investigate the mechanisms underlying serotonin receptor signaling pathways. Its ability to selectively activate specific receptor subtypes makes it a valuable probe for studying neurotransmitter systems and their role in various physiological processes.

In conclusion, 3-phenylcyclobut-2-en-1-amine hydrochloride (CAS No. 2460749-08-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments for various neurological disorders.